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Compound of Interest

Compound Name: Sodium hydrogen cyanamide

Cat. No.: B8761057

An In-depth Technical Guide to Sodium
Hydrogen Cyanamide

This technical guide provides a comprehensive overview of sodium hydrogen cyanamide, a
versatile chemical compound with significant applications in both agricultural and
pharmaceutical research. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical identity,
properties, synthesis, and applications, with a focus on its role as a synthetic precursor and a
tool in biological studies.

Chemical Identity and Properties

Sodium hydrogen cyanamide is the monosodium salt of cyanamide. It is a highly reactive
compound due to the presence of the cyanamide anion.

CAS Numbers and Molecular Formula

There are two CAS numbers frequently associated with sodium hydrogen cyanamide:
17292-62-5 and 19981-17-0.[1][2][3] The existence of multiple CAS numbers for a single
chemical entity can occur for various reasons, including the registration of different forms or
grades of the substance, or historical assignments that have since been consolidated.[4] Both
numbers are currently referenced in chemical databases for sodium hydrogen cyanamide.
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The molecular formula is commonly represented as CHNzNa or NCNHNa, which accurately

reflects its ionic nature as a sodium salt.[5]

Table 1: Chemical Identifiers for Sodium Hydrogen Cyanamide

Identifier Value
IUPAC Name Sodium cyanoazanide[1]
Monosodium cyanamide, Sodium acid
Synonyms ) ) )
cyanamide, Cyanamide monosodium salt
CAS Number 17292-62-5 and 19981-17-0[6]

Molecular Formula

CHNzNa

Molecular Weight

64.02 g/mol [5]

InChl Key

MBEGFNBBAVRKLK-UHFFFAOYSA-N

Physicochemical Properties

Sodium hydrogen cyanamide is a white, hygroscopic powder with high solubility in water,

forming alkaline solutions. It is thermally stable at high temperatures but decomposes before

melting.

Table 2: Physicochemical Properties of Sodium Hydrogen Cyanamide

Property

Value

Physical State

Powder

Melting Point

>360 °C (decomposes)

Solubility in Water

Highly soluble[7]

Decomposes in the presence of moisture or

Stability )
acids[7]
Storage Temperature 2-8°C
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Experimental Protocols: Synthesis of Sodium
Hydrogen Cyanamide

Several methods have been developed for the synthesis of sodium hydrogen cyanamide,
ranging from laboratory-scale preparations to industrial manufacturing processes.

Laboratory-Scale Aqueous Synthesis

This protocol describes the preparation of an aqueous solution of sodium hydrogen
cyanamide.

Objective: To synthesize sodium hydrogen cyanamide from aqueous solutions of cyanamide
and sodium hydroxide.

Materials:

50% (w/w) aqueous solution of cyanamide

50% (w/w) aqueous solution of sodium hydroxide

Three-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel

Ice bath

Procedure:

Place a calculated amount of the 50% sodium hydroxide solution into the three-necked flask
and cool the flask in an ice bath.

o Slowly add the 50% cyanamide solution to the stirred sodium hydroxide solution using the
addition funnel over a period of 2 to 4 hours.

» Throughout the addition, carefully monitor the reaction and maintain the internal temperature
below 25°C by adjusting the addition rate and ensuring efficient cooling with the ice bath.[8]

 After the complete addition of the cyanamide solution, continue to stir the mixture for an
additional 1 to 2 hours at the same temperature to ensure the reaction goes to completion.[9]
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e The resulting aqueous solution of sodium hydrogen cyanamide can be used directly for
subsequent reactions or for the preparation of the solid product.

Industrial-Scale Synthesis via Spray Drying

For the production of a stable, solid form of sodium hydrogen cyanamide, an industrial
process involving spray drying is employed.

Objective: To prepare solid, free-flowing sodium hydrogen cyanamide.

Procedure:

An aqueous solution of sodium hydrogen cyanamide is prepared as described in the
laboratory-scale synthesis.

o Immediately following its preparation, the aqueous solution is fed into a spray dryer.[8]

e The solution is atomized into fine droplets inside the drying chamber, where it comes into
contact with a hot gas (typically air or nitrogen), causing rapid evaporation of the water.

e The solid, powdered sodium hydrogen cyanamide is then collected from the dryer. This
process yields a product with high purity and improved storage stability.[8]

Applications in Synthetic Chemistry and Drug
Development

Sodium hydrogen cyanamide is a valuable reagent in organic synthesis, particularly for the
construction of nitrogen-containing functional groups and heterocycles that are prevalent in
many pharmaceutical compounds.

Synthesis of Guanidine Derivatives

The guanidinium group is a key pharmacophore in numerous drugs due to its ability to form
strong hydrogen bonds and electrostatic interactions with biological targets. Sodium hydrogen
cyanamide serves as a precursor for the synthesis of substituted guanidines.

Experimental Protocol: Synthesis of an N,N'-disubstituted Guanidine
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Objective: To synthesize an N,N'-disubstituted guanidine from an amine and sodium
hydrogen cyanamide.

Materials:

Sodium hydrogen cyanamide

Primary or secondary amine

An appropriate acid (e.g., hydrochloric acid) for salt formation

Solvent (e.g., water or an alcohol)

Procedure:

o Dissolve the amine in the chosen solvent in a reaction flask.

e Add an equimolar amount of sodium hydrogen cyanamide to the solution.

e The reaction mixture is then heated to facilitate the addition of the amine to the cyanamide.

e Upon completion of the reaction, the solution is neutralized with an acid to form the
corresponding guanidinium salt.[10]

e The product can then be isolated through crystallization or other purification techniques.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://patents.google.com/patent/CN103664706A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Sodium Hydrogen Cyanamide Amine (R-NH2)
3
Reaction
Vessel

Step 1

Protonation of
Cyanamide

tep 2

Nucleophilic Attack
by Amine

tep 3

Guanidine Intermediate

Acid Neutralization
(e.g., + HCI)

tep 5

( )

Click to download full resolution via product page

Synthetic workflow for guanidine derivatives.
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Precursor for Heterocyclic Pharmaceuticals

The reactivity of the cyanamide group makes it a versatile building block for the synthesis of
various heterocyclic compounds. Many of these heterocycles form the core structures of
important drugs, including the anti-ulcer medication cimetidine and the anticancer drug
imatinib.[11]

Biological Activity and Signaling Pathways

In addition to its role in chemical synthesis, sodium hydrogen cyanamide, through its active
form hydrogen cyanamide, is used in agriculture to study and manipulate plant physiology.

Mechanism of Action in Breaking Bud Dormancy

Hydrogen cyanamide is widely used to break bud dormancy in various fruit crops, ensuring
uniform flowering and fruit development. Its mechanism of action involves the induction of
transient oxidative stress in the plant buds.[12][13]

This process is initiated by the inhibition of the enzyme catalase, which leads to an
accumulation of reactive oxygen species (ROS), such as hydrogen peroxide (H20:z), and
reactive nitrogen species (RNS).[12][14] This surge in ROS and RNS acts as a signaling
cascade that triggers a series of downstream events, including changes in gene expression
and hormonal balance, ultimately leading to the resumption of bud growth.[12][15] Specifically,
there is often a decrease in the dormancy-promoting hormone abscisic acid (ABA) and an
increase in growth-promoting hormones like cytokinins.[14]
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Signaling pathway for breaking bud dormancy.
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Safety and Handling

Sodium hydrogen cyanamide is a hazardous substance and should be handled with
appropriate safety precautions. It is harmful if swallowed and may cause an allergic skin
reaction.[1][5] Personal protective equipment, including gloves, eye protection, and respiratory
protection, should be used when handling the solid material. It is incompatible with acids, as it
can release toxic hydrogen cyanide gas.[16]

Conclusion

Sodium hydrogen cyanamide is a chemical of significant interest to researchers in both
chemistry and biology. Its utility as a precursor for the synthesis of guanidines and other
heterocyclic systems makes it a valuable tool in drug discovery and development. Furthermore,
its application in agriculture as a dormancy-breaking agent provides a model for studying
fundamental plant signaling pathways. A thorough understanding of its properties, synthesis,
and reactivity is crucial for its safe and effective use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyanamide Releases Buds Dormancy of ‘Shuijing’ Grapevine via DNA Methylation
Reduction [hst-j.org]

e 2. Cyanamide, sodium salt (1:1) | CHN2Na | CID 4293993 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. Page loading... [wap.guidechem.com]

o 4. researchgate.net [researchgate.net]

o 5. & &—4%H 98% | Sigma-Aldrich [sigmaaldrich.com]

e 6. Sodium hydrogen cyanamide | 19981-17-0 | Benchchem [benchchem.com]

e 7. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.hst-j.org/articles/xml/M4bO/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/495905
https://m.chemicalbook.com/CASEN_143-33-9.htm
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/product/b8761057?utm_src=pdf-custom-synthesis
https://www.hst-j.org/articles/xml/M4bO/
https://www.hst-j.org/articles/xml/M4bO/
https://pubchem.ncbi.nlm.nih.gov/compound/sodium%20cyanamide
https://pubchem.ncbi.nlm.nih.gov/compound/sodium%20cyanamide
https://wap.guidechem.com/encyclopedia/sodium-cyanamide-dic286013.html
https://www.researchgate.net/post/Why_do_some_chemicals_have_multiple_Chemical_Abstracts_Service_CAS_numbers
https://www.sigmaaldrich.com/HK/zh/product/aldrich/495905
https://www.benchchem.com/product/b8761057
https://www.benchchem.com/pdf/The_Trajectory_of_a_Versatile_Molecule_An_In_depth_Technical_Guide_to_the_Historical_Development_of_Sodium_Hydrogen_Cyanamide_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. US4714602A - Process for the preparation of solid sodium hydrogen cyanamide - Google
Patents [patents.google.com]

9. benchchem.com [benchchem.com]

10. CN103664706A - Method for preparing guanidino compounds by hydrogen cyanamide -
Google Patents [patents.google.com]

11. Cyanamide - Wikipedia [en.wikipedia.org]

12. Hydrogen cyanamide breaks grapevine bud dormancy in the summer through transient
activation of gene expression and accumulation of reactive oxygen and nitrogen species -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. Arapid transcriptional activation is induced by the dormancy-breaking chemical hydrogen
cyanamide in kiwifruit (Actinidia deliciosa) buds - PMC [pmc.ncbi.nim.nih.gov]

14. Transcriptome and Metabolite Changes during Hydrogen Cyanamide-Induced Floral Bud
Break in Sweet Cherry - PMC [pmc.ncbi.nim.nih.gov]

15. Frontiers | Transcriptome and Metabolite Changes during Hydrogen Cyanamide-Induced
Floral Bud Break in Sweet Cherry [frontiersin.org]

16. 143-33-9 | CAS DataBase [m.chemicalbook.com]

To cite this document: BenchChem. [Sodium hydrogen cyanamide CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8761057#sodium-hydrogen-cyanamide-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://patents.google.com/patent/US4714602A/en
https://patents.google.com/patent/US4714602A/en
https://www.benchchem.com/pdf/Technical_Support_Center_Sodium_Hydrogen_Cyanamide_Production.pdf
https://patents.google.com/patent/CN103664706A/en
https://patents.google.com/patent/CN103664706A/en
https://en.wikipedia.org/wiki/Cyanamide
https://pubmed.ncbi.nlm.nih.gov/27627883/
https://pubmed.ncbi.nlm.nih.gov/27627883/
https://pubmed.ncbi.nlm.nih.gov/27627883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2736901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2736901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5511853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5511853/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.01233/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.01233/full
https://m.chemicalbook.com/CASEN_143-33-9.htm
https://www.benchchem.com/product/b8761057#sodium-hydrogen-cyanamide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8761057#sodium-hydrogen-cyanamide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8761057#sodium-hydrogen-cyanamide-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8761057#sodium-hydrogen-cyanamide-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8761057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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